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Compound of Interest

Compound Name: 2-Bromopropanoate

Cat. No.: B1255678

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 2-bromopropanoates,
a class of chemical compounds that includes 2-bromopropanoic acid and its various salts and
esters. Due to their hazardous nature, strict adherence to safety protocols is imperative to
mitigate risks in a laboratory or industrial setting.

Hazard Identification and Classification

2-Bromopropanoates are classified as hazardous materials with multiple risk factors. The
specific hazards can vary slightly between the acid, its salts (e.g., sodium 2-bromopropionate),
and its esters (e.g., ethyl 2-bromopropionate), but the core dangers are consistent.

Primary Hazards:
o Corrosivity: Causes severe skin burns and eye damage.[1][2][3]

o Toxicity: Toxic or harmful if swallowed.[2][3][4][5] Inhalation may cause corrosive injuries to
the upper respiratory tract and lungs.[3]

o Flammability: Flammable liquid and vapor, particularly for ester forms like ethyl 2-
bromopropionate.[1][4][5]

GHS Hazard Statements:
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e H226: Flammabile liquid and vapour.[1][4][5]

e H301/H302: Toxic/Harmful if swallowed.[3][4][5]

o H314: Causes severe skin burns and eye damage.[1][2][3]
o H315: Causes skin irritation.[4][5]

e H318: Causes serious eye damage.[3][4][5]

e H335: May cause respiratory irritation.[5]

Signal Word: Danger[1][2][4][5]

The following DOT script visualizes the logical relationship of the primary hazards associated
with 2-bromopropanoates.
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Primary Hazards of 2-Bromopropanoates

Physical and Chemical Properties
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A summary of key physical and chemical properties is presented in the table below. Note that
some properties are specific to certain forms of 2-bromopropanoate.

Sodium 2- Ethyl 2- 2-Bromopropionic

Property . . .
bromopropionate bromopropionate Acid

Molecular Formula C3H4BrNaO2[6][7] C5H9BrO2[8] C3H5BrO2[3]

Molecular Weight 174.96 g/mol [6][7] 181.03 g/mol [8][9] 152.97 g/mol

N , 202.6°C at 760 _ _

Boiling Point Not Available Not Available
mmHg[6]

Specific Gravity Not Available 1.394[8] Not Available

Liquid with a sharp,
_ pungent odor; may
Appearance Data not available ) Colorless melt[3]
yellow on light

exposure[9]

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is essential.

Engineering Controls:
o Work in a well-ventilated area, preferably under a chemical fume hood.[6][10]
» Use explosion-proof electrical, ventilating, and lighting equipment.[8][10]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8][10]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-inch).[1]
All eye protection must be approved under government standards such as NIOSH (US) or
EN 166 (EU).[1]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1255678?utm_src=pdf-body
https://www.chemicalbook.com/msds/sodium-2-bromopropionate.htm
https://wap.guidechem.com/msds/56985-74-1.html
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropionic-acid
https://www.chemicalbook.com/msds/sodium-2-bromopropionate.htm
https://wap.guidechem.com/msds/56985-74-1.html
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://www.chemicalbook.com/msds/sodium-2-bromopropionate.htm
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropionic-acid
https://www.chemicalbook.com/msds/sodium-2-bromopropionate.htm
https://www.fishersci.com/store/msds?partNumber=AC107320025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107320025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107320025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Skin Protection: Handle with chemical-resistant gloves.[1] Wear a complete suit protecting
against chemicals; flame-retardant and antistatic protective clothing is recommended for

flammable esters.[1]

» Respiratory Protection: If risk assessment indicates that air-purifying respirators are
necessary, use a full-face respirator with appropriate cartridges (e.qg., type ABEK (EN 14387)
in the EU or equivalent in the US).[1] For higher exposures, a full-face supplied-air respirator
should be used.[1]

The following diagram illustrates the recommended PPE workflow.

Handling 2-Bromopropanoates

Required Personal Protective Equip

Eye/Face Protection
(Goggles/Face Shield)

Skin Protection
(Gloves, Protective Suit)

Respiratory Protection
(Respirator as needed)

Click to download full resolution via product page
Personal Protective Equipment Workflow

Handling and Storage

Precautions for Safe Handling:
¢ Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe vapors or mists.[8]
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Keep away from sources of ignition, including heat, sparks, and open flames.[1][4]

Take measures to prevent the buildup of electrostatic charge.[1]

Use non-sparking tools.[6][8]

Wash hands thoroughly after handling.[1][4]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[1][6]
o Keep containers tightly closed.[1][6]
o Store locked up.[4][5][8]

» Store away from incompatible materials such as acids, bases, oxidizing agents, and
reducing agents.[1][8]

» For light-sensitive variants, protect from light.[5][8]

First-Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or
inhaled.[6]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water and soap.[11]

Seek immediate medical attention.[8]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses if present and easy
to do. Continue rinsing.[1] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth
with water.[1] Never give anything by mouth to
an unconscious person.[1] Seek immediate

medical attention.[1]

The following diagram outlines the emergency first-aid response procedure.

Exposure Occurs

Inhalation:

Move to fresh air, give oxygen if needed.

Skin Contact:

Remove clothing, wash with soap & water. Rinse with water for several minutes. Rinse mouth, DO NOT induce vomiting.

Eye Contact: Ingestion:

Seek Immediate Medical Attention

L
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Emergency First-Aid Response

Accidental Release Measures

Personal Precautions:

Evacuate personnel to a safe area.[1][5]

Ensure adequate ventilation.[1][5]

Remove all sources of ignition.[1][5][8]

Wear appropriate personal protective equipment.[1]
Environmental Precautions:

o Prevent further leakage or spillage if it is safe to do so.[1]
e Do not let the product enter drains.[1]

Methods for Containment and Cleaning Up:

o Contain the spillage.

o Collect with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth,
vermiculite) and place it in a container for disposal according to local regulations.[5]

o For flammable esters, an electrically protected vacuum cleaner or wet-brushing can be used.

[1]

Fire-Fighting Measures

Suitable Extinguishing Media:
o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[11]
Unsuitable Extinguishing Media:

» Do not use a solid water stream as it may scatter and spread the fire.[5][11]
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Specific Hazards:

o Flammable liquid and vapor.[8] Vapors may form explosive mixtures with air and can travel to
a source of ignition and flash back.[8]

e Containers may explode when heated.[8]

o Hazardous decomposition products formed under fire conditions include carbon oxides and
hydrogen bromide gas.[1][2]

Protective Equipment for Firefighters:

o Wear a self-contained breathing apparatus for firefighting if necessary.[1][6]

o Use water spray to cool unopened containers.[1][5]

Stability and Reactivity

o Reactivity: No data is available on specific hazardous reactions under normal conditions.[1]

o Chemical Stability: The substance is stable under recommended storage conditions.[1]
Some forms may be light-sensitive.[5][8]

» Conditions to Avoid: Heat, flames, sparks, and exposure to light.[1][8]
e Incompatible Materials: Acids, bases, oxidizing agents, and reducing agents.[1][8]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides and hydrogen bromide gas.[1][2]

Toxicological and Ecological Information

e Acute Toxicity: Toxic or harmful if swallowed.[2][4][5] No specific quantitative data (e.g.,
LD50) is consistently available across the different forms in the provided search results.

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]
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o Ecological Information: Prevent the product from entering drains or surface water.[1][5][8] No
specific ecological data is available in the search results.

Disposal Considerations

» Dispose of this material and its container at a licensed professional waste disposal service.

[1]
¢ Do not mix with other waste.[5]
o Contaminated packaging should be disposed of as the unused product.[1]
 All disposal practices must be in accordance with local, regional, and national regulations.[8]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 2-bromopropanoates. It is essential to consult the specific Safety Data Sheet
(SDS) for the particular compound being used and to conduct a thorough risk assessment
before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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